2-[(6-{[(E)-(2,6-dichlorophenyl)methylidene]amino}-1,3-benzothiazol-2-yl)sulfanyl]-1-(morpholin-4-yl)ethanone

Specification

• Molecular Formula: C20H17Cl2N3O2S2
• Molecular Weight: 466.4 g/mol
• IUPAC Name: 2-[[6-[(2,6-dichlorophenyl)methylideneamino]-1,3-benzothiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• Standard InChI: InChI=1S/C20H17Cl2N3O2S2/c21-15-2-1-3-16(22)14(15)11-23-13-4-5-17-18(10-13)29-20(24-17)28-12-19(26)25-6-8-27-9-7-25/h1-5,10-11H,6-9,12H2
• Standard InChI Key: AEOQEPGQPHPNIE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(S2)C=C(C=C3)N=CC4=C(C=CC=C4Cl)Cl

Introduction

The compound 2-[(6-{[(E)-(2,6-dichlorophenyl)methylidene]amino}-1,3-benzothiazol-2-yl)sulfanyl]-1-(morpholin-4-yl)ethanone is a complex organic molecule belonging to the class of benzothiazole derivatives. It features a benzothiazole core with a dichlorophenyl group and a morpholine moiety, which are linked through specific functional groups. This compound is of interest in medicinal chemistry due to its unique structural features and potential biological activities.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several key steps:

• Formation of the Benzothiazole Core: This involves the reaction of appropriate precursors to form the benzothiazole ring.

• Introduction of Functional Groups: The dichlorophenyl and morpholine groups are introduced through specific chemical reactions.

• Reaction Conditions: Controlled conditions such as temperature and pH are crucial for achieving high yields and purity.

Common reagents used in these reactions include:

• Catalysts: To enhance reaction efficiency.

• Solvents: Such as ethanol or dimethoxyethane.

Biological Activities and Potential Applications

Research indicates that compounds with similar structures often exhibit anti-cancer or anti-inflammatory properties due to their ability to interfere with cellular signaling pathways. The unique combination of functional groups in this compound suggests potential interactions with biological targets, making it of interest in medicinal chemistry.

Spectroscopic Analysis

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are commonly employed to analyze the purity and structural integrity of this compound during synthesis.

Spectroscopic Data:

Spectroscopic Method	Purpose
NMR	Structural confirmation and purity assessment
IR	Functional group identification and purity analysis